5-(4-Ethylphenyl)-2-methoxynicotinic acid, 95%

• IUPAC Name: 5-(4-ethylphenyl)-2-methoxypyridine-3-carboxylic acid
• InChI: InChI=1S/C15H15NO3/c1-3-10-4-6-11(7-5-10)12-8-13(15(17)18)14(19-2)16-9-12/h4-9H,3H2,1-2H3,(H,17,18)
• InChI Key: XAVUVERRCWXYAK-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2=CC(=C(N=C2)OC)C(=O)O
• Molecular Formula: C15H15NO3
• DSSTOX Substance ID: DTXSID50687067
• Molecular Weight: 257.28 g/mol
• CAS RN: 1261903-93-8

Description

5-(4-Ethylphenyl)-2-methoxynicotinic acid, 95% (5-EP-2-MA) is an organic compound belonging to the class of compounds known as carboxylic acids. It is a colorless solid with a molecular weight of 206.3 g/mol and a melting point of 116-118 °C. 5-EP-2-MA is a derivative of nicotinic acid, a naturally occurring compound in the human body, and has been studied extensively for its potential uses in the laboratory and in scientific research.

Mechanism of Action

5-(4-Ethylphenyl)-2-methoxynicotinic acid, 95% binds to nicotinic acid receptors, which are found in the central nervous system. It has been shown to act as an agonist at these receptors, which means that it can activate them and cause them to produce a response. This response can vary depending on the type of receptor and the concentration of 5-(4-Ethylphenyl)-2-methoxynicotinic acid, 95% present.
Biochemical and Physiological Effects
5-(4-Ethylphenyl)-2-methoxynicotinic acid, 95% has been studied for its potential effects on biochemical and physiological processes. It has been shown to have an inhibitory effect on the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. It has also been shown to increase the activity of the enzyme adenylate cyclase, which is involved in the synthesis of the hormone adrenaline.

Advantages and Limitations for Lab Experiments

5-(4-Ethylphenyl)-2-methoxynicotinic acid, 95% has several advantages for use in laboratory experiments. It is relatively easy to synthesize and has a relatively low toxicity. It is also relatively stable and has a long shelf-life. However, it is not suitable for use in clinical trials due to its potential toxicity.

Future Directions

In the future, 5-(4-Ethylphenyl)-2-methoxynicotinic acid, 95% could be used to study the effects of nicotinic acid receptors on various physiological processes. It could also be used to study the effects of nicotinic acid on the nervous system. Additionally, it could be used to develop new drugs that target nicotinic acid receptors. Furthermore, it could be used to study the effects of nicotinic acid on various diseases, such as Alzheimer's, Parkinson's, and cancer. Finally, it could be used to develop new compounds that target nicotinic acid receptors for therapeutic purposes.

Synthesis Methods

5-(4-Ethylphenyl)-2-methoxynicotinic acid, 95% can be synthesized by the reaction of 4-ethylphenol with 2-methoxybenzaldehyde in the presence of hydrochloric acid and a catalytic amount of p-toluenesulfonic acid. The reaction is carried out in a solvent such as ethanol at a temperature of 80°C for 3-4 hours. The product is then isolated by filtration and recrystallization.

Scientific Research Applications

5-(4-Ethylphenyl)-2-methoxynicotinic acid, 95% has been studied for its potential uses in scientific research. It has been used as a substrate in enzyme assays and as a ligand in receptor binding studies. It has also been used in the synthesis of other compounds, such as 2-methyl-5-ethylphenyl-2-methoxy-nicotinic acid, which has been studied for its potential applications in cancer research.